benzyl 4-{[2-(benzoylamino)-3-(4-fluorophenyl)acryloyl]amino}butanoate

• IUPAC Name: benzyl 4-[[(E)-2-benzamido-3-(4-fluorophenyl)prop-2-enoyl]amino]butanoate
• InChI: InChI=1S/C27H25FN2O4/c28-23-15-13-20(14-16-23)18-24(30-26(32)22-10-5-2-6-11-22)27(33)29-17-7-12-25(31)34-19-21-8-3-1-4-9-21/h1-6,8-11,13-16,18H,7,12,17,19H2,(H,29,33)(H,30,32)/b24-18+
• InChI Key: JINOVZVARFKKOM-HKOYGPOVSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)CCCNC(=O)C(=CC2=CC=C(C=C2)F)NC(=O)C3=CC=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)COC(=O)CCCNC(=O)/C(=C\C2=CC=C(C=C2)F)/NC(=O)C3=CC=CC=C3
• Molecular Formula: C27H25FN2O4
• Molecular Weight: 460.5 g/mol

Description

Benzyl 4-{[2-(benzoylamino)-3-(4-fluorophenyl)acryloyl]amino}butanoate is a chemical compound with the molecular formula C27H25FN2O4. It’s a complex organic compound that contains several functional groups, including a benzyl group, an acryloyl group, and a butanoate group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups. The benzyl group is attached to a butanoate group via an amide linkage. The butanoate group is further functionalized with an acryloyl group, which is linked to a benzoylamino group. The benzoyl group is substituted with a fluorophenyl group.

Chemical Reactions Analysis

The compound contains several reactive sites that could undergo various chemical reactions. For instance, the acryloyl group could participate in addition reactions, while the amide groups could undergo hydrolysis or condensation reactions. The benzyl position is also known to be reactive and can undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the fluorophenyl group could increase its lipophilicity, which could affect its solubility and permeability. The amide and acryloyl groups could participate in hydrogen bonding, which could influence its reactivity and stability.